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Compound of Interest

Compound Name: 2'-Fluoro-2-phenylacetophenone

CAS No.: 77294-82-7

Cat. No.: B1315302

Get Quote

This guide provides a comprehensive technical overview of 2'-Fluoro-2-phenylacetophenone,

a fluorinated analog of deoxybenzoin. Tailored for researchers, scientists, and professionals in

drug development, this document delves into the molecule's core chemical properties,

synthesis, and potential applications, with a focus on providing actionable insights and

methodologies grounded in established scientific principles.

Core Molecular Profile
2'-Fluoro-2-phenylacetophenone, systematically known as 2-(2-Fluorophenyl)-1-

phenylethanone, is a derivative of acetophenone with a phenyl group and a 2-fluorophenyl

group attached to the alpha-carbon. The introduction of a fluorine atom onto the phenyl ring

significantly alters the molecule's electronic properties, influencing its reactivity, metabolic

stability, and binding interactions in biological systems.

Key Physicochemical Data
The fundamental properties of 2'-Fluoro-2-phenylacetophenone are summarized below. This

data is essential for its handling, characterization, and application in experimental settings.
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Property Value Source

Molecular Formula C₁₄H₁₁FO

Molecular Weight 214.24 g/mol

Canonical SMILES
C1=CC=C(C=C1)C(=O)CC2=

CC=CC=C2F

InChI

InChI=1S/C14H11FO/c15-13-

9-5-4-8-12(13)10-14(16)11-6-

2-1-3-7-11/h1-9H,10H2

Appearance
White to off-white crystalline

solid

Melting Point 55-59 °C

Synthesis and Mechanism
The synthesis of 2'-Fluoro-2-phenylacetophenone is most commonly achieved through a

Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction is a

cornerstone of organic synthesis for forming carbon-carbon bonds to an aromatic ring.

Synthetic Workflow: Friedel-Crafts Acylation
The reaction involves the acylation of benzene with 2-(2-fluorophenyl)acetyl chloride in the

presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).
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Caption: Synthetic workflow for 2'-Fluoro-2-phenylacetophenone via Friedel-Crafts acylation.

Experimental Protocol
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Catalyst Suspension: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or

Ar), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane

(DCM).

Acyl Chloride Addition: Cool the suspension to 0°C using an ice bath. Add a solution of 2-(2-

fluorophenyl)acetyl chloride (1.0 equivalent) in anhydrous DCM dropwise to the stirred

suspension.

Benzene Addition: Following the addition of the acyl chloride, add benzene (1.0 equivalent)

dropwise, maintaining the temperature at 0°C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Quenching: Carefully quench the reaction by slowly pouring the mixture into a flask

containing crushed ice and concentrated hydrochloric acid.

Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine

the organic layers.

Washing: Wash the combined organic layers with saturated sodium bicarbonate solution,

followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure.

Purification: Purify the resulting crude solid by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield the final product.

Applications in Research and Drug Development
Halogenated organic compounds, particularly those containing fluorine, are of significant

interest in medicinal chemistry. The introduction of fluorine can modulate a molecule's

lipophilicity, metabolic stability, and binding affinity to target proteins.

Potential as a Research Chemical
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2'-Fluoro-2-phenylacetophenone serves as a valuable building block in the synthesis of more

complex molecules. Its ketone functional group is amenable to a wide range of chemical

transformations, including reduction, amination, and condensation reactions. The presence of

the 2-fluorophenyl moiety makes it a key intermediate for creating libraries of compounds for

screening in drug discovery programs, particularly in the development of enzyme inhibitors or

receptor modulators where specific steric and electronic interactions are desired.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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